Cas no 1700454-31-4 (cyclobutyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol)

• Product Name: cyclobutyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol
• CAS No: 1700454-31-4
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD29060371
• CID: 5245323
• PubChem ID: 122235726
• Update Time: 2026-03-08

cyclobutyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol
• 1H-Pyrazole-3-methanol, α-cyclobutyl-1,5-dimethyl-

• MDL： MFCD29060371
• Inchi： 1S/C10H16N2O/c1-7-6-9(11-12(7)2)10(13)8-4-3-5-8/h6,8,10,13H,3-5H2,1-2H3
• InChI Key： CKGHZPIIIRETTP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C)N=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1.1
• Topological Polar Surface Area: 38

Additional information on cyclobutyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol

CAS No. 1700454-31-4: Cyclobutyl(1,5-Dimethyl-1H-Pyrazol-3-Yl)Methanol

CAS No. 1700454-31-4, commonly referred to as cyclobutyl(1,5-dimethyl-1H-pyrazol-3-yl)methanol, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and development. The molecule consists of a cyclobutyl group attached to a pyrazole ring, which is further substituted with methyl groups and a hydroxymethyl group. This combination of structural elements contributes to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry. The cyclobutane ring is known for its strain-induced reactivity, which can be harnessed to design molecules with enhanced binding affinity to target proteins. In the case of CAS No. 1700454-31-4, the cyclobutyl group plays a pivotal role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have explored the synthesis of this compound through various routes, including transition-metal-catalyzed cyclizations and enantioselective methodologies.

The pyrazole moiety in CAS No. 1700454-31-4 is another key feature that contributes to its biological activity. Pyrazoles are heterocycles that are widely used in drug design due to their ability to interact with various biological targets, such as kinases, proteases, and G-protein coupled receptors (GPCRs). The substitution pattern on the pyrazole ring—specifically the presence of two methyl groups at positions 1 and 5—further enhances the compound's stability and selectivity. Recent advancements in computational chemistry have enabled researchers to model the interactions between CAS No. 1700454-31-4 and its potential biological targets with unprecedented accuracy.

In terms of synthesis, CAS No. 1700454-31-4 has been prepared via a variety of methods. One common approach involves the coupling of a cyclobutyl alcohol with a substituted pyrazole derivative under acidic or basic conditions. Another method employs transition-metal catalysis, such as palladium-catalyzed cross-coupling reactions, to assemble the molecule from simpler precursors. These synthetic strategies not only highlight the versatility of the compound but also underscore its potential for large-scale production in pharmaceutical settings.

The application of CAS No. 1700454-31-4 extends beyond drug discovery into other areas such as agrochemicals and materials science. In agrochemistry, the compound has shown promise as a lead molecule for developing novel pesticides or herbicides with improved efficacy and reduced environmental impact. Its ability to interact with specific enzyme systems makes it a valuable tool for studying plant-microbe interactions and pest resistance mechanisms.

From an environmental standpoint, understanding the fate and transport of CAS No. 1700454-31-4 is crucial for assessing its potential impact on ecosystems. Studies have indicated that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural environments. However, further research is needed to evaluate its long-term effects on aquatic organisms and soil microbiota.

In conclusion, CAS No. 1700454-31-4 represents a fascinating example of how structural complexity can be leveraged to design molecules with diverse functional properties. Its unique combination of cyclobutane and pyrazole moieties positions it as a valuable asset in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to various fields within chemistry and biology.